(E)-3-(2-chlorophenyl)-1-(4-(methylsulfonyl)piperidin-1-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-(4-methylsulfonylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C15H18ClNO3S/c1-21(19,20)13-8-10-17(11-9-13)15(18)7-6-12-4-2-3-5-14(12)16/h2-7,13H,8-11H2,1H3/b7-6+
• InChI Key: PUEODNRZLPOIBP-VOTSOKGWSA-N
• Canonical SMILES: CS(=O)(=O)C1CCN(CC1)C(=O)C=CC2=CC=CC=C2Cl
• Isomeric SMILES: CS(=O)(=O)C1CCN(CC1)C(=O)/C=C/C2=CC=CC=C2Cl
• Molecular Formula: C15H18ClNO3S
• Molecular Weight: 327.8 g/mol

Description

(E)-3-(2-chlorophenyl)-1-(4-(methylsulfonyl)piperidin-1-yl)prop-2-en-1-one is a chemical compound that belongs to the class of enones. It has been widely studied for its potential biological and pharmacological properties.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel chalcones structurally related to the query compound have been synthesized to explore their crystal structures. These studies reveal the chair conformations of piperidine rings and the planarity of thiophene rings, indicating the importance of molecular conformation in crystal packing and potential reactivity (Parvez et al., 2014).

Crystal Structure Investigations

• The crystal structures of various piperidin-1-yl compounds have been determined, highlighting the chair conformations of piperidine rings and the geometries around the sulfonyl groups. These findings are crucial for understanding the molecular interactions and stability of such compounds (Girish et al., 2008; Benakaprasad et al., 2007).

Antimicrobial Applications

• Several derivatives structurally similar to the query have been evaluated for their antimicrobial properties against pathogens affecting tomato plants, demonstrating the impact of structural modifications on biological activity (Vinaya et al., 2009).

Antiviral Research

• Research into CCR5 antagonists for anti-HIV-1 therapy has involved compounds with similar structural features, focusing on the synthesis and structure-activity relationships. These studies contribute to the development of novel therapeutic agents (Finke et al., 2001).

Alzheimer’s Disease Research

• Compounds with structural similarities have been synthesized and evaluated as potential drug candidates for Alzheimer’s disease, indicating the significance of such structures in medicinal chemistry research (Rehman et al., 2018).